Cas no 1261865-95-5 (4-Methyl-2-nitromandelic acid)
4-Methyl-2-nitromandelic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Methyl-2-nitromandelic acid
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- Inchi: 1S/C9H9NO5/c1-5-2-3-6(8(11)9(12)13)7(4-5)10(14)15/h2-4,8,11H,1H3,(H,12,13)
- InChI Key: OAPJAHFRWFHFNN-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C1C=CC(C)=CC=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 262
- XLogP3: 1
- Topological Polar Surface Area: 103
4-Methyl-2-nitromandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010012333-250mg |
4-Methyl-2-nitromandelic acid |
1261865-95-5 | 97% | 250mg |
489.60 USD | 2021-07-05 | |
| Alichem | A010012333-500mg |
4-Methyl-2-nitromandelic acid |
1261865-95-5 | 97% | 500mg |
855.75 USD | 2021-07-05 | |
| Alichem | A010012333-1g |
4-Methyl-2-nitromandelic acid |
1261865-95-5 | 97% | 1g |
1,534.70 USD | 2021-07-05 |
4-Methyl-2-nitromandelic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
Additional information on 4-Methyl-2-nitromandelic acid
4-Methyl-2-nitromandelic Acid (CAS No. 1261865-95-5): Properties, Applications, and Market Insights
4-Methyl-2-nitromandelic acid (CAS No. 1261865-95-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitromandelic acid derivative is widely recognized for its unique structural properties, which make it valuable in synthetic chemistry and drug development. With the increasing demand for novel intermediates in medicinal chemistry, 4-methyl-2-nitromandelic acid has become a subject of interest for researchers exploring new therapeutic agents.
The molecular structure of 4-methyl-2-nitromandelic acid features a mandelic acid backbone substituted with a nitro group at the 2-position and a methyl group at the 4-position. This configuration imparts distinct chemical reactivity, making it useful for various synthetic transformations. Recent studies highlight its potential as a building block for chiral compounds, particularly in asymmetric synthesis applications. The compound's solubility in polar organic solvents and its crystalline nature further enhance its utility in laboratory settings.
In pharmaceutical applications, 4-methyl-2-nitromandelic acid serves as a precursor for bioactive molecules. Researchers have investigated its role in developing enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorder research. The compound's nitro group offers opportunities for further chemical modifications, enabling the creation of diverse molecular libraries for drug discovery programs.
The global market for specialty chemical intermediates like 4-methyl-2-nitromandelic acid has shown steady growth, driven by expanding pharmaceutical R&D activities. Manufacturers are focusing on developing efficient synthesis routes to meet the increasing demand from academic and industrial laboratories. Quality control parameters, including purity levels and spectroscopic characterization data, remain critical factors for end-users when selecting suppliers.
From an environmental perspective, proper handling and disposal procedures for 4-methyl-2-nitromandelic acid are essential, though it doesn't fall under hazardous material classifications. Researchers emphasize the importance of following standard laboratory safety protocols when working with this compound. Recent advancements in green chemistry have explored more sustainable production methods for such intermediates, aligning with the chemical industry's sustainability goals.
Analytical characterization of 4-methyl-2-nitromandelic acid typically involves techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency and verify structural integrity. The compound's stability under various storage conditions has been well-documented, with recommendations for protection from moisture and extreme temperatures to maintain optimal quality.
Future research directions for 4-methyl-2-nitromandelic acid include exploring its potential in material science applications and further optimizing its synthetic accessibility. The compound's versatility continues to make it a valuable tool for chemists developing new molecular entities across multiple disciplines. As synthetic methodologies advance, we can anticipate broader applications emerging for this interesting chemical building block.
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